Cas no 57411-70-8 (5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

5-Amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic compound featuring a reactive aldehyde group and an amino substituent on a pyrazole scaffold. Its structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both amino and aldehyde functionalities allows for diverse derivatization, enabling applications in condensation reactions, Schiff base formation, and heterocycle construction. The 1,3-dimethyl substitution enhances stability while maintaining reactivity. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its ability to serve as a building block for complex nitrogen-containing heterocycles.

5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde structure

57411-70-8 structure

Product Name:5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde

CAS No:57411-70-8

MF:C₆H₉N₃O

MW:139.155160665512

MDL:MFCD19204993

CID:4044625

PubChem ID:15618873

Update Time:2025-10-29

5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxaldehyde, 5-amino-1,3-dimethyl-
- 5-Amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
- 5-Amino-1,3-dimethylpyrazole-4-carboxaldehyde
- Z1203581764
- SCHEMBL5961561
- EN300-209539
- DB-185644
- BS-52540
- AKOS006340028
- E78734
- LMWISGVUHHTGQH-UHFFFAOYSA-N
- 5-Amino-1,3-dimethyl-1h-pyrazole-4-carboxaldehyde
- 5-amino-1,3-dimethylpyrazole-4-carbaldehyde
- 57411-70-8
- HCA41170
- 5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
- MDL： MFCD19204993
- Inchi： 1S/C6H9N3O/c1-4-5(3-10)6(7)9(2)8-4/h3H,7H2,1-2H3
- InChI Key： LMWISGVUHHTGQH-UHFFFAOYSA-N
- SMILES： O=CC1C(C)=NN(C)C=1N

Computed Properties

Exact Mass: 139.074561919g/mol
Monoisotopic Mass: 139.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 60.9Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A611003-10mg	5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde	57411-70-8		10mg	$ 50.00	2022-06-08
TRC	A611003-50mg	5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde	57411-70-8		50mg	$ 185.00	2022-06-08
TRC	A611003-100mg	5-amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde	57411-70-8		100mg	$ 275.00	2022-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01026135-50mg	5-Amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde	57411-70-8	95%	50mg	￥638.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01026135-100mg	5-Amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde	57411-70-8	95%	100mg	￥892.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01026135-250mg	5-Amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde	57411-70-8	95%	250mg	￥1427.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01026135-1g	5-Amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde	57411-70-8	95%	1g	￥3423.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01026135-5g	5-Amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde	57411-70-8	95%	5g	￥9926.0	2024-04-18
eNovation Chemicals LLC	Y1215272-1g	5-Amino-1,3-dimethyl-1H-pyrazole-4-carbaldehyde	57411-70-8	95%	1g	$700	2024-06-03
AstaTech	E78734-0.1/G	5-AMINO-1,3-DIMETHYL-1H-PYRAZOLE-4-CARBALDEHYDE	57411-70-8	95%	0.1g	$164	2023-09-19